Cas no 161723-00-8 ((3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate)

(3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate structure
161723-00-8 structure
Product Name:(3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
CAS No:161723-00-8
MF:C14H27N3O4
MW:301.381883859634
CID:137907
PubChem ID:11438065
Update Time:2025-04-19

(3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
    • Carbamic acid,(3R,4R)-3,4-pyrrolidinediylbis-, bis(1,1-dimethylethyl) ester (9CI)
    • tert-butyl N-[4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-3-yl]carbamate
    • (3R,4R)-3,4-di(N,N-t-butoxycarbonyl)aminopyrrolidine
    • (R,R)-3,4-trans-(N-Boc)-diaminopyrrolidine
    • Tert-butyl N-[(3R,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-3-yl]carbamate
    • trans tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
    • (3R,4R)-3,4-Pyrrolidinediylbis-Carbamic Acid Bis(1,1-Dimethylethyl) Ester
    • AKOS015910567
    • SCHEMBL4643768
    • rac-tert-butyl N-[(3R,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidin-3-yl]carbamate
    • 161723-00-8
    • 206535-20-8
    • EN300-366470
    • Carbamic acid,(3R,4R)-3,4-pyrrolidinediylbis-,bis(1,1-dimethylethyl)ester(9ci)
    • Z2754280230
    • Di-tert-butyl (3R,4R)-pyrrolidine-3,4-diyldicarbamate
    • Inchi: 1S/C14H27N3O4/c1-13(2,3)20-11(18)16-9-7-15-8-10(9)17-12(19)21-14(4,5)6/h9-10,15H,7-8H2,1-6H3,(H,16,18)(H,17,19)/t9-,10-/m1/s1
    • InChI Key: RHCVWDKJCGSONV-NXEZZACHSA-N
    • SMILES: O(C(C)(C)C)C(N[C@@H]1CNC[C@H]1NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 301.20000
  • Monoisotopic Mass: 301.20015635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 88.7Ų

Experimental Properties

  • PSA: 88.69000
  • LogP: 2.48680
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